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Compound of Interest

Compound Name: Calcium sulfate dihydrate

Cat. No.: B046909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

calcium sulfate dihydrate (CaSO₄·2H₂O), commonly known as gypsum. Understanding the

thermal behavior of this compound is critical in various fields, including pharmaceuticals,

construction materials, and industrial chemistry. This document details the sequential

transformations, key temperature ranges, and experimental methodologies used to

characterize this process.

Introduction to Calcium Sulfate Dihydrate
Calcium sulfate dihydrate is a naturally occurring mineral and a common industrial byproduct.

[1] Its chemical structure consists of calcium and sulfate ions with two molecules of water of

crystallization.[2] The presence and removal of this water dictates the material's physical and

chemical properties, making its thermal decomposition a subject of significant scientific and

industrial interest.

Overview of the Thermal Decomposition Process
The thermal decomposition of calcium sulfate dihydrate is a multi-step process involving

dehydration and polymorphic transformations, ultimately leading to the formation of calcium

oxide at very high temperatures. The primary stages of this process are:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b046909?utm_src=pdf-interest
https://www.benchchem.com/product/b046909?utm_src=pdf-body
https://www.benchchem.com/product/b046909?utm_src=pdf-body
https://www.benchchem.com/product/b046909?utm_src=pdf-body
https://en.wikipedia.org/wiki/Calcium_sulfate
https://www.researchgate.net/publication/305717610_Thermal_Analysis_of_Calcium_Sulfate_Dihydrate_Sources_Used_to_Manufacture_Gypsum_Wallboard
https://www.benchchem.com/product/b046909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dehydration: The sequential loss of water molecules to form calcium sulfate hemihydrate

and then anhydrous calcium sulfate.

Polymorphic Transformations: Changes in the crystalline structure of anhydrous calcium

sulfate at elevated temperatures.

Final Decomposition: The breakdown of anhydrous calcium sulfate into calcium oxide and

sulfur trioxide at temperatures exceeding 1200°C.[3][4]

The precise temperatures for these transformations can be influenced by factors such as

heating rate, atmospheric conditions (especially water vapor pressure), and the presence of

impurities.[2][5]

Detailed Stages of Decomposition
The thermal decomposition of gypsum follows a well-defined pathway, which can be visualized

through thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential

Thermal Analysis (DTA).

Stage 1: Dehydration to Calcium Sulfate Hemihydrate
(Bassanite)
The initial step in the decomposition is the endothermic loss of approximately 1.5 molecules of

water to form calcium sulfate hemihydrate (CaSO₄·0.5H₂O).[3][4] This reaction typically occurs

in the temperature range of 100°C to 150°C.[2]

CaSO₄·2H₂O → CaSO₄·0.5H₂O + 1.5H₂O

Two forms of the hemihydrate, α-hemihydrate and β-hemihydrate, can be produced depending

on the dehydration conditions.[6] The β-hemihydrate is typically formed by heating gypsum in

dry air or under vacuum, while the α-hemihydrate is formed under higher water vapor pressure.

[6]

Stage 2: Dehydration to Anhydrous Calcium Sulfate
(Anhydrite)
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Upon further heating, the hemihydrate loses its remaining water to form anhydrous calcium

sulfate (CaSO₄).[3] This second dehydration step is also endothermic and generally occurs

between 150°C and 250°C.[2]

CaSO₄·0.5H₂O → CaSO₄ + 0.5H₂O

The initial anhydrous product is often the metastable γ-CaSO₄ (soluble anhydrite III), which is

highly reactive with water.[5]

Stage 3: Polymorphic Transformations of Anhydrous
Calcium Sulfate
Anhydrous calcium sulfate exists in several polymorphic forms. With increasing temperature,

the following transformations are observed:

An exothermic transition from the metastable γ-anhydrite (soluble anhydrite III) to the more

stable β-anhydrite (insoluble anhydrite II) occurs at approximately 340-375°C.[3][5]

At a much higher temperature, around 1214-1220°C, an endothermic transition from β-

anhydrite to α-anhydrite (anhydrite I) takes place.[4][7]

Stage 4: Decomposition to Calcium Oxide
The final stage of decomposition occurs at temperatures above 1250°C, where anhydrous

calcium sulfate breaks down into calcium oxide (CaO) and sulfur trioxide (SO₃).[3][4] This is a

significant mass loss event observed in TGA.

CaSO₄ → CaO + SO₃

The presence of impurities or certain atmospheric conditions can lower this decomposition

temperature.[7]

Quantitative Data Summary
The following tables summarize the key quantitative data associated with the thermal

decomposition of calcium sulfate dihydrate as reported in the literature.

Table 1: Thermal Decomposition Stages and Temperature Ranges
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Stage Reaction
Temperature Range
(°C)

Thermal Effect

Dehydration to

Hemihydrate

CaSO₄·2H₂O →

CaSO₄·0.5H₂O +

1.5H₂O

100 - 150 Endothermic

Dehydration to

Anhydrite

CaSO₄·0.5H₂O →

CaSO₄ + 0.5H₂O
150 - 250 Endothermic

γ-Anhydrite to β-

Anhydrite Transition
γ-CaSO₄ → β-CaSO₄ ~340 - 375 Exothermic

β-Anhydrite to α-

Anhydrite Transition
β-CaSO₄ → α-CaSO₄ ~1214 - 1220 Endothermic

Decomposition to

Calcium Oxide
CaSO₄ → CaO + SO₃ > 1250 Endothermic

Table 2: Theoretical and Observed Mass Loss

Decomposition Step Theoretical Mass Loss (%)
Observed Mass Loss
(TGA) (%)

CaSO₄·2H₂O →

CaSO₄·0.5H₂O
15.69 -

CaSO₄·0.5H₂O → CaSO₄ 5.23 -

Total Dehydration

(CaSO₄·2H₂O → CaSO₄)
20.92 ~21

CaSO₄ → CaO 47.05 (of CaSO₄) Gradual mass loss > 1250°C

Experimental Protocols
The characterization of the thermal decomposition of calcium sulfate dihydrate is primarily

conducted using Simultaneous Thermal Analysis (STA), which combines Thermogravimetric

Analysis (TGA) and Differential Thermal Analysis (DTA) or Differential Scanning Calorimetry

(DSC).
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A typical experimental protocol is as follows:

Sample Preparation: A small amount of finely ground calcium sulfate dihydrate (e.g., 10

mg) is accurately weighed.[4]

Instrumentation: A calibrated STA instrument capable of operating up to 1450°C or higher is

used.[4]

Crucible: The sample is placed in an inert crucible, commonly platinum (Pt) or alumina

(Al₂O₃).[4]

Atmosphere: The experiment is conducted under a controlled atmosphere, such as flowing

dry air or nitrogen, at a specified flow rate (e.g., 300 ml/min).[4]

Heating Program: The sample is heated from room temperature to a final temperature (e.g.,

1450°C) at a constant heating rate (e.g., 10 or 20°C/min).[4][8]

Data Acquisition: The instrument records the sample mass (TGA), the temperature difference

between the sample and a reference (DTA), and the heat flow (DSC) as a function of

temperature.

Visualizations
The following diagrams illustrate the thermal decomposition pathway and a typical experimental

workflow.
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Caption: Thermal decomposition pathway of Calcium Sulfate Dihydrate.
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Caption: General workflow for TGA/DTA analysis of gypsum.
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Conclusion
The thermal decomposition of calcium sulfate dihydrate is a complex, multi-stage process

that is fundamental to its application in various industries. A thorough understanding of the

dehydration and polymorphic transformation temperatures, as well as the final decomposition

to calcium oxide, is essential for controlling material properties and optimizing industrial

processes. The use of thermal analysis techniques such as TGA and DTA provides a robust

framework for characterizing these transformations with high precision. This guide serves as a

foundational resource for professionals engaged in research and development involving this

versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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